4-[(E)-[(4-Ethoxyphenyl)methylidene]amino]benzamide

Specification

• Molecular Formula: C16H16N2O2
• Molecular Weight: 268.31 g/mol
• IUPAC Name: 4-[(4-ethoxyphenyl)methylideneamino]benzamide
• Standard InChI: InChI=1S/C16H16N2O2/c1-2-20-15-9-3-12(4-10-15)11-18-14-7-5-13(6-8-14)16(17)19/h3-11H,2H2,1H3,(H2,17,19)
• Standard InChI Key: NNGWYUSCVVHGAR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C=NC2=CC=C(C=C2)C(=O)N

Introduction

Structural Characteristics

Molecular Architecture

The compound features a benzamide backbone (C₆H₅CONH₂) linked via an imine bond to a 4-ethoxyphenyl group. The (E)-configuration places the ethoxy substituent and the benzamide moiety on opposite sides of the C=N double bond, as confirmed by X-ray crystallography in analogous structures. Key structural parameters include:

Table 1: Key Structural Parameters

Parameter	Value
Bond length (C=N)	1.28 Å
Dihedral angle (C-N-C-C)	178.5°
Torsional strain	< 2 kcal/mol

These values align with density functional theory (DFT) calculations for similar Schiff bases.

Spectroscopic Signatures

• IR Spectroscopy: A strong absorption band at 1635–1640 cm⁻¹ corresponds to the C=O stretch of the benzamide group, while the C=N stretch appears at 1590–1605 cm⁻¹.

• ¹H NMR: The imine proton (N=CH) resonates as a singlet at δ 8.3–8.5 ppm, with the ethoxy group’s methyl protons appearing as a quartet at δ 1.4 ppm (J = 7.0 Hz).

Synthesis and Optimization

Primary Synthetic Route

The compound is synthesized via a two-step protocol:

• Benzamide Formation:
  4-Aminobenzoic acid is treated with thionyl chloride (SOCl₂) to generate 4-benzoyl chloride, which reacts with ammonium hydroxide to yield 4-aminobenzamide.

• Imine Condensation:
  4-Aminobenzamide undergoes Schiff base formation with 4-ethoxybenzaldehyde in ethanol under acidic catalysis (e.g., glacial acetic acid). The reaction proceeds via nucleophilic attack of the amine on the aldehyde carbonyl, followed by dehydration.

Table 2: Reaction Conditions

Parameter	Optimal Value
Temperature	70–80°C
Reaction Time	4–6 hours
Yield	68–72%

Byproduct Management

Common byproducts include:

• Z-Isomer: Forms at higher temperatures (>100°C) due to thermal isomerization.

• Hydrolyzed Amine: Results from moisture contamination, detectable via TLC (Rf = 0.15 in ethyl acetate/hexane 1:1).

Physicochemical Properties

Thermal Stability

Differential scanning calorimetry (DSC) of analogous compounds reveals a melting point range of 192–195°C, with decomposition onset at 240°C under nitrogen.

Solubility Profile

Table 3: Solubility in Common Solvents

Solvent	Solubility (mg/mL)
Ethanol	12.4
Dichloromethane	8.9
Water	<0.1

The low aqueous solubility stems from the hydrophobic ethoxy and benzamide groups.

Reactivity and Functionalization

Electrophilic Substitution

The electron-rich aromatic ring undergoes nitration at the para position relative to the ethoxy group, yielding mono-nitro derivatives in 55% yield with HNO₃/H₂SO₄ at 0°C.

Reductive Amination

Catalytic hydrogenation (H₂, Pd/C) reduces the C=N bond to C-N, producing N-(4-ethoxyphenethyl)benzamide. This reaction is critical for modifying biological activity.